Cas no 108711-95-1 (Phosphonothioic acid,ethyl-, O,S-dimethyl ester, (R)- (9CI))

• Product Name: Phosphonothioic acid,ethyl-, O,S-dimethyl ester, (R)- (9CI)
• CAS No: 108711-95-1
• MF: C₄H₁₁O₂PS
• MW: 154.167701005936
• CID: 229726
• PubChem ID: 184006
• Update Time: 2025-04-19

Phosphonothioic acid,ethyl-, O,S-dimethyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,ethyl-, O,S-dimethyl ester, (R)- (9CI)
• 108711-95-1
• Ethylphosphonothioic acid O,S-dimethyl ester
• DTXSID501033704
• 108813-13-4
• BRN 5789927
• o,S-Dimethyl ethylphosphonothioate
• ZEOAMTWWLDATMW-UHFFFAOYSA-N
• 108711-96-2
• 84044-17-7
• Phosphonothioic acid, ethyl-, O,S-dimethyl ester, (R)-
• Phosphonothioic acid, ethyl-, O,S-dimethyl ester
• O,S-Dimethyl ethanethiophosphonate
• Phosphonothioic acid, ethyl-, O,S-dimethyl ester, (S)-

• Inchi： 1S/C4H11O2PS/c1-4-7(5,6-2)8-3/h4H2,1-3H3
• InChI Key： ZEOAMTWWLDATMW-UHFFFAOYSA-N
• SMILES： S(C)P(CC)(=O)OC

Computed Properties

• Exact Mass: 154.02183
• Monoisotopic Mass: 154.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 187.2°C at 760 mmHg
• Flash Point: 67°C
• Refractive Index: 1.447
• PSA: 26.3